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Compound of Interest

Compound Name: Firsocostat (S enantiomer)

Cat. No.: B1150415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Firsocostat (also known as GS-0976 or ND-630) is a potent and selective allosteric inhibitor of

Acetyl-CoA Carboxylase (ACC), a key enzyme in the de novo lipogenesis (DNL) pathway. By

inhibiting both ACC1 and ACC2 isoforms, Firsocostat effectively reduces the synthesis of fatty

acids and promotes fatty acid oxidation. The S enantiomer of Firsocostat is a crucial tool for

preclinical research, enabling detailed investigation into the therapeutic potential of ACC

inhibition in various metabolic disorders, including Non-Alcoholic Steatohepatitis (NASH),

diabetes, and oncology. These application notes provide an overview of Firsocostat S

enantiomer's mechanism of action, key research applications, and detailed protocols for its use

in in vitro and cell-based assays.

Suppliers of Firsocostat S Enantiomer for Research
For research purposes, it is imperative to source high-purity Firsocostat S enantiomer. Several

reputable suppliers specialize in providing compounds for preclinical research. When selecting

a supplier, consider factors such as purity, available analytical data (e.g., NMR, HPLC), and

batch-to-batch consistency.

Table 1: Prominent Suppliers of Firsocostat and its Enantiomers
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Supplier Product Name(s) Purity Notes

MedchemExpress

Firsocostat (S

enantiomer),

Firsocostat

>98%
Offers various pack

sizes.

TargetMol

Firsocostat S

enantiomer,

Firsocostat

>98%
Provides detailed

solubility information.

LabSolutions
Firsocostat (S

enantiomer)
98%

Available in multiple

pack sizes.

Ambeed
Firsocostat (S

enantiomer)
>98%

Provides detailed

chemical properties.

Note: This table is not exhaustive and serves as a starting point for sourcing the compound.

Researchers should conduct their own due diligence before procurement.

Mechanism of Action and Signaling Pathway
Firsocostat is an allosteric inhibitor that binds to the biotin carboxylase (BC) domain of both

ACC1 and ACC2, preventing their dimerization and subsequent enzymatic activity.[1] ACC1 is a

cytosolic enzyme that catalyzes the conversion of acetyl-CoA to malonyl-CoA, the rate-limiting

step in DNL. ACC2 is a mitochondrial membrane-associated enzyme that also produces

malonyl-CoA, which in turn inhibits carnitine palmitoyltransferase 1 (CPT1), a key enzyme for

fatty acid transport into the mitochondria for oxidation. By inhibiting both isoforms, Firsocostat

dually acts to decrease fatty acid synthesis and increase fatty acid oxidation.
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Prepare Firsocostat S
 enantiomer dilutions

Add Firsocostat/Vehicle
 to 96-well plate

Add ACC Enzyme

Add Substrate Mix
(ATP, Acetyl-CoA, NaHCO3)

Incubate at 37°C

Add ADP-Glo™ Reagent

Measure Luminescence

Calculate % Inhibition
 and IC50

 

Plate and treat hepatocytes
with Firsocostat S enantiomer

Incubate with
[1,2-¹³C₂]-Acetate

Harvest cells and
extract lipids

Saponify and derivatize
fatty acids

Analyze by GC-MS

Calculate Fractional DNL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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